Cas no 2172632-71-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid
• CAS No: 2172632-71-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6419853
• PubChem ID: 165814308
• Update Time: 2025-05-25

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid
• 2172632-71-0
• EN300-1486831
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-3-methylbutanoic acid

• Inchi： 1S/C24H26N2O5/c1-24(2,14-22(28)29)26-21(27)12-7-13-25-23(30)31-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-12,20H,13-15H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/b12-7+
• InChI Key： LYHTYERWMMHRIX-KPKJPENVSA-N
• SMILES： O(C(NC/C=C/C(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic Acid (CAS No. 2172632-71-0)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid, identified by its CAS number 2172632-71-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a beta-ketoamide moiety. The unique combination of these structural features makes it a promising candidate for various applications in drug discovery and therapeutic development.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis to protect the amino group during coupling reactions. In the context of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid, this group not only serves as a protective moiety but also contributes to the overall stability and reactivity of the molecule. The presence of a beta-ketoamide segment introduces additional functional diversity, enabling potential interactions with biological targets such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, thanks to methodologies like solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions. These techniques have been instrumental in facilitating the construction of intricate molecular architectures, including those found in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid. The ability to precisely control the synthesis of these compounds has opened up new avenues for exploring their pharmacological properties.

In the realm of medicinal chemistry, the structural features of this compound make it an attractive scaffold for designing novel therapeutic agents. The fluorenylmethoxycarbonyl group can be selectively removed under mild acidic conditions, allowing for further functionalization and derivatization. This flexibility is crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The beta-ketoamide moiety in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid is particularly interesting from a biological perspective. Beta-ketoamides have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this motif into drug-like molecules can lead to the development of novel therapeutic strategies targeting various diseases.

Recent studies have highlighted the importance of structure-based drug design in optimizing molecular interactions with biological targets. Computational methods, such as molecular docking and molecular dynamics simulations, have been increasingly utilized to predict the binding affinities and conformations of drug candidates. These computational tools have been applied to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-methylbutanoic acid to gain insights into its potential interactions with enzymes and receptors involved in disease pathways.

The synthesis and characterization of this compound have also provided valuable insights into its chemical reactivity and stability. Understanding these properties is essential for developing robust synthetic routes that can be scaled up for industrial production. Additionally, studying the degradation pathways of such complex molecules can help in identifying potential impurities and byproducts that may affect their efficacy and safety.

In conclusion, 3-4-{(9H-fluoren-9-ylmethoxycarbonyl}amino)but--enamido--methylbutanoic acid (CAS No. 2172632--71--0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and therapeutic development. As research in this field continues to progress, compounds like this are expected to play a crucial role in addressing unmet medical needs.